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Compound of Interest

Compound Name: BMS-564929

Cat. No.: B1667221

Audience: Researchers, scientists, and drug development professionals.

Objective: To provide a detailed methodology for determining the dose-response curve of BMS-
564929, a selective androgen receptor modulator (SARM), in both in vitro and in vivo models.
These protocols are intended to guide researchers in assessing the potency and efficacy of this
compound.

Introduction

BMS-564929 is a potent and orally active nonsteroidal selective androgen receptor modulator
(SARM) that has demonstrated significant anabolic effects on muscle with reduced androgenic
effects on the prostate in preclinical studies.[1][2][3][4] It binds to the androgen receptor (AR)
with high affinity, having a Ki of 2.11 nM.[5][6] As a SARM, BMS-564929 is designed to provide
the therapeutic benefits of androgens, such as increasing muscle mass and strength, while
minimizing the undesirable side effects associated with traditional anabolic steroids.[1] This
document outlines the protocols for determining the dose-response curve of BMS-564929 to
evaluate its potency (EC50/ED50) and efficacy.

Mechanism of Action

BMS-564929 functions as an agonist at the androgen receptor. Upon binding, it induces a
conformational change in the receptor, leading to the recruitment of coactivator proteins and
subsequent modulation of gene expression. This tissue-selective action is attributed to its
unique interaction with the AR ligand-binding domain.[4]
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Figure 1: Simplified signaling pathway of BMS-564929.

Data Presentation

Quantitative data from the dose-response experiments should be summarized in the following
tables for clear comparison and analysis.

Concentrati Replicate 1 Replicate 2 Replicate 3 Mean Std.
on (nM) (Response) (Response) (Response) Response Deviation

0 (Vehicle)

0.01

0.1

10

100

1000

EC50 (nM)

Emax (%)

Response should be normalized to the maximum response of a reference agonist (e.g.,
Dihydrotestosterone - DHT).
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Table 2: In Vivo Dose-Response Data for BMS-564929 in
Castrated Male Rats

. Luteinizing
Levator Ani Muscle .
Dose (mg/kg) . Prostate Weight (g) Hormone (LH)
Weight (g) (ngimL)
ng/m

Vehicle Control

0.001

0.01

0.1

1

10

ED50 (mg/kg)

Experimental Protocols

The following protocols provide a framework for determining the dose-response curve of BMS-
564929.
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In Vitro Studies In Vivo Studies
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BMS-564929 Dose-Response Curve]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1667221#bms-564929-dose-response-curve-
determination]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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